Indium111
Indium111
Indium In-111 is a radioisotope with a physical half-life of 2.83 days, used to label agents for diagnosis, disease progression and treatment. (NCI)
Indium In-111 is under investigation in clinical trial NCT00493454 (Ibritumomab Tiuxetan for Treatment of Non-Follicular CD20+ Indolent Lymphomas).
Indium In-111 is under investigation in clinical trial NCT00493454 (Ibritumomab Tiuxetan for Treatment of Non-Follicular CD20+ Indolent Lymphomas).
Brand Name:
Vulcanchem
CAS No.:
15750-15-9
VCID:
VC0102479
InChI:
InChI=1S/In/i1-4
SMILES:
[In]
Molecular Formula:
In
Molecular Weight:
110.90511 g/mol
Indium111
CAS No.: 15750-15-9
Main Products
VCID: VC0102479
Molecular Formula: In
Molecular Weight: 110.90511 g/mol
CAS No. | 15750-15-9 |
---|---|
Product Name | Indium111 |
Molecular Formula | In |
Molecular Weight | 110.90511 g/mol |
IUPAC Name | indium-111 |
Standard InChI | InChI=1S/In/i1-4 |
Standard InChIKey | APFVFJFRJDLVQX-AHCXROLUSA-N |
Isomeric SMILES | [111In] |
SMILES | [In] |
Canonical SMILES | [In] |
Description | Indium In-111 is a radioisotope with a physical half-life of 2.83 days, used to label agents for diagnosis, disease progression and treatment. (NCI) Indium In-111 is under investigation in clinical trial NCT00493454 (Ibritumomab Tiuxetan for Treatment of Non-Follicular CD20+ Indolent Lymphomas). |
Synonyms | 111In radioisotope In-111 radioisotope Indium-111 |
PubChem Compound | 5462099 |
Last Modified | Dec 23 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume